Cas no 16968-98-2 (Bisnorbiotin)

• Product Name: Bisnorbiotin
• CAS No: 16968-98-2
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 188280
• PubChem ID: 86492
• Update Time: 2025-04-19

Bisnorbiotin Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-propanoicacid, hexahydro-2-oxo-, (3aS,4S,6aR)-
• 3-[(1S,2S,5R)-7-oxo-3-thia-6,8-diazabicyclo[3.3.0]oct-2-yl]propanoic acid
• 3-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]propanoic acid
• 3-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-propionic acid
• 3-[(3as,4s,6ar)-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]propanoic acid
• Biotin-Vitamer
• Bisnorbitin
• d-Allobisnorbiotin
• dinorbiotin
• hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-propionic acid
• Bisnorbiotin
• (3aS,6aβ)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4α-propanoic acid
• (3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-propanoic acid
• 3-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]propanoic acid
• DTXSID301317948
• [3aS-(3aa,4b,6aa)]-hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-propanoic acid
• 1H-Thieno(3,4-d)imidazole-4-propanoic acid, hexahydro-2-oxo-, (3aS-(3aalpha,4beta,6aalpha))-
• CHEBI:89481
• SCHEMBL10047679
• 16968-98-2
• [3aS-(3aa,4b,6aa)]-hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-propanoate
• NS00124617
• Q27161674
• C20384
• (3AS-(3aa,4b,6aa))-hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-propanoate
• 1H-Thieno[3,4-d]imidazole-4-propanoic acid, hexahydro-2-oxo-, [3aS-(3a.alpha.,4.beta.,6a.alpha.)]-
• 3-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)propanoic acid, [3aS-(3a.alpha.,4.beta.,6a.alpha.)]-
• 1H-Thieno[3,4-d]imidazole-4-propanoic acid, hexahydro-2-oxo-, (3aS,4S,6aR)-
• 1H-Thieno(3,4-d)imidazole-4-propionic acid, hexahydro-2-oxo-
• 3-(2-Oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)propanoic acid, (3aS-(3aalpha,4beta,6aalpha))-
• 1H-Thieno(3,4-d)imidazole-4-propanoic acid, hexahydro-2-oxo-, (3aS,4S,6aR)-
• Hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-propionic acid
• 1H-Thieno[3,4-d]imidazole-4-propionic acid, hexahydro-2-oxo-
• (3AS-(3aa,4b,6aa))-hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-propanoic acid
• 3-((3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno(3,4-d)imidazolidin-4-yl)propanoic acid
• DB-228489

• Inchi： 1S/C8H12N2O3S/c11-6(12)2-1-5-7-4(3-14-5)9-8(13)10-7/h4-5,7H,1-3H2,(H,11,12)(H2,9,10,13)/t4-,5-,7-/m0/s1
• InChI Key： QDFGCLSCEPNVQP-VPLCAKHXSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCC(=O)O)NC(N2)=O

Computed Properties

• Exact Mass: 216.05700
• Monoisotopic Mass: 216.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.354
• Boiling Point: 591.7°Cat760mmHg
• Flash Point: 311.7°C
• Refractive Index: 1.559
• PSA: 107.22000
• LogP: -0.01460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives